Cas no 1216905-73-5 (CGP 20712 dihydrochloride)

• Product Name: CGP 20712 dihydrochloride
• CAS No: 1216905-73-5
• MF: C₂₃H₂₇Cl₂F₃N₄O₅
• MW: 567.385494470596
• CID: 2089913
• PubChem ID: 56972164
• Update Time: 2025-10-23

CGP 20712 dihydrochloride Chemical and Physical Properties

Names and Identifiers

• CGP 20712 dihydrochloride
• CGP 20712 2HCL
• SR-01000076208
• DA-62238
• CGP 20712 (mesylate)
• 1216905-73-5
• PURFQCFKYNMIQF-UHFFFAOYSA-N
• Benzamide, 2-hydroxy-5-[2-[[2-hydroxy-3-[4-[1-methyl-4-(trifluoromethyl)-1H-imidazol-2-yl]phenoxy]propyl]amino]ethoxy]-, hydrochloride
• CGP 20712 (dihydrochloride)
• HY-101355A
• 2-hydroxy-5-[2-[[2-hydroxy-3-[4-[1-methyl-4-(trifluoromethyl)imidazol-2-yl]phenoxy]propyl]amino]ethoxy]benzamide;dihydrochloride
• CGP 20712A Dihydrochoride
• AKOS024456337
• CS-0021208
• AT22459
• SR-01000076208-3
• J-004594
• EX-A10323

• MDL： MFCD06798358
• Inchi： 1S/C23H25F3N4O5.2ClH/c1-30-12-20(23(24,25)26)29-22(30)14-2-4-16(5-3-14)35-13-15(31)11-28-8-9-34-17-6-7-19(32)18(10-17)21(27)33;;/h2-7,10,12,15,28,31-32H,8-9,11,13H2,1H3,(H2,27,33);2*1H
• InChI Key： PURFQCFKYNMIQF-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC(C1=CN(C)C(C2C=CC(=CC=2)OCC(CNCCOC2C=CC(=C(C(N)=O)C=2)O)O)=N1)(F)F

Computed Properties

• Exact Mass: 566.1310598g/mol
• Monoisotopic Mass: 566.1310598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 37
• Rotatable Bond Count: 11
• Complexity: 666
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132Ų

CGP 20712 dihydrochloride Security Information

• Storage Condition：(BD767524)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on CGP 20712 dihydrochloride

Introduction to CGP 20712 Dihydrochloride (CAS No. 1216905-73-5)

CGP 20712 dihydrochloride, a compound with the chemical identifier CAS No. 1216905-73-5, has garnered significant attention in the field of pharmaceutical research due to its unique biochemical properties and potential therapeutic applications. This compound belongs to a class of molecules that have been extensively studied for their ability to modulate various biological pathways, making it a subject of intense interest among researchers and drug developers.

The molecular structure of CGP 20712 dihydrochloride features a complex arrangement of functional groups that contribute to its distinct pharmacological profile. Its dihydrochloride salt form enhances solubility and stability, which are critical factors in pharmaceutical formulations. This attribute has facilitated its use in various preclinical and clinical studies, where precise dosing and reliable bioavailability are paramount.

Recent advancements in biochemical research have highlighted the potential of CGP 20712 dihydrochloride as a modulator of neurotransmitter systems. Studies have indicated that this compound exhibits inhibitory effects on certain enzymes and receptors, which could be leveraged in the treatment of neurological disorders. For instance, its interaction with serotonin receptors has been explored in the context of depression and anxiety management, suggesting its potential as an adjunct therapy alongside existing medications.

In addition to its neurological applications, CGP 20712 dihydrochloride has shown promise in the realm of immunomodulation. Research has demonstrated that it can influence immune cell signaling pathways, potentially making it useful in the development of immunotherapies for conditions such as autoimmune diseases and chronic inflammation. The compound's ability to modulate cytokine production and T-cell activity has been particularly noteworthy, prompting further investigation into its mechanisms of action.

The synthesis and characterization of CGP 20712 dihydrochloride have been subjects of detailed chemical studies. Researchers have employed advanced spectroscopic techniques and computational methods to elucidate its structure-activity relationships. These efforts have not only enhanced our understanding of the compound's pharmacophore but also provided insights into how modifications can be made to improve its efficacy and reduce potential side effects.

One of the most compelling aspects of CGP 20712 dihydrochloride is its potential for combination therapy. By demonstrating synergistic effects when paired with other pharmacological agents, this compound could offer a more comprehensive approach to treating complex diseases. For example, studies have shown that its interaction with certain antiviral drugs may enhance therapeutic outcomes in infectious diseases, highlighting its versatility in multi-target drug design.

The regulatory landscape for CGP 20712 dihydrochloride is another area of active development. As regulatory bodies continue to evaluate new compounds for clinical use, the data generated from ongoing studies will be crucial in determining its safety and efficacy profile. Manufacturers and researchers are working closely with regulatory agencies to ensure that all necessary documentation is provided, adhering to stringent guidelines to facilitate market approval.

Future directions in the study of CGP 20712 dihydrochloride include exploring its role in precision medicine. By integrating genetic and molecular data, researchers aim to identify patient subgroups that are most likely to benefit from this compound. This personalized approach could revolutionize how neurological and immunological disorders are treated, ensuring that patients receive targeted therapies tailored to their specific biological profiles.

The economic impact of CGP 20712 dihydrochloride cannot be overlooked either. As pharmaceutical companies invest in developing new drugs, compounds like this one represent significant opportunities for innovation and market growth. The potential revenue generated from successful commercialization could fund further research into related molecules, fostering a cycle of scientific discovery and economic development.

In conclusion, CGP 20712 dihydrochloride (CAS No. 1216905-73-5) is a multifaceted compound with promising applications across multiple therapeutic areas. Its unique biochemical properties, combined with recent advancements in research methodologies, position it as a key player in modern drug development. As more data becomes available and regulatory pathways become clearer, the future looks bright for this innovative molecule.